Cas no 1780990-45-5 (3-bromo-5-methoxy-4-(pyrrolidin-3-yl)pyridine)

• Product Name: 3-bromo-5-methoxy-4-(pyrrolidin-3-yl)pyridine
• CAS No: 1780990-45-5
• MF: C₁₀H₁₃BrN₂O
• MW: 257.127021551132
• CID: 6014852
• PubChem ID: 84709081
• Update Time: 2025-06-12

3-bromo-5-methoxy-4-(pyrrolidin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-methoxy-4-(pyrrolidin-3-yl)pyridine
• 1780990-45-5
• EN300-1909112

• Inchi： 1S/C10H13BrN2O/c1-14-9-6-13-5-8(11)10(9)7-2-3-12-4-7/h5-7,12H,2-4H2,1H3
• InChI Key： OLQXFSFONQTGMI-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1C1CNCC1)OC

Computed Properties

• Exact Mass: 256.02113g/mol
• Monoisotopic Mass: 256.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 34.2Ų

Additional information on 3-bromo-5-methoxy-4-(pyrrolidin-3-yl)pyridine

3-Bromo-5-methoxy-4-(pyrrolidin-3-yl)pyridine (CAS No. 1780990-45-5): A Versatile Building Block in Modern Drug Discovery

The compound 3-bromo-5-methoxy-4-(pyrrolidin-3-yl)pyridine (CAS No. 1780990-45-5) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a pyridine core, a bromo substituent, and a pyrrolidine moiety, this compound serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular formula and precise chemical properties make it a valuable asset in medicinal chemistry, particularly in the development of kinase inhibitors and CNS-targeting drugs.

Recent trends in drug discovery emphasize the importance of fragment-based drug design (FBDD) and scaffold hopping, where compounds like 3-bromo-5-methoxy-4-(pyrrolidin-3-yl)pyridine play a pivotal role. Researchers are increasingly exploring its potential in modulating protein-protein interactions (PPIs) and allosteric binding sites, which are hot topics in oncology and neurodegenerative disease research. The bromine atom in this molecule offers a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, making it a versatile building block.

From an SEO perspective, users frequently search for terms like "pyridine derivatives in drug discovery", "bromo-substituted heterocycles", and "pyrrolidine-containing pharmaceuticals". These keywords reflect the growing interest in small-molecule therapeutics and structure-activity relationship (SAR) studies. Additionally, queries such as "CAS 1780990-45-5 supplier" or "3-bromo-5-methoxy-4-(pyrrolidin-3-yl)pyridine synthesis" highlight the demand for reliable sources and synthetic protocols.

The physicochemical properties of 3-bromo-5-methoxy-4-(pyrrolidin-3-yl)pyridine, including its logP, solubility, and hydrogen bond acceptors/donors, align well with Lipinski's Rule of Five, making it a promising candidate for oral drug development. Its molecular weight and polar surface area further support its potential as a CNS-penetrant compound, a key focus area in Alzheimer's and Parkinson's disease research.

In the context of green chemistry, researchers are also investigating sustainable synthetic routes for this compound, leveraging catalysis and flow chemistry to minimize waste and improve yields. This aligns with the broader industry shift toward environmentally friendly synthesis, a topic frequently searched alongside "heterocyclic compound manufacturing".

In summary, 3-bromo-5-methoxy-4-(pyrrolidin-3-yl)pyridine (CAS No. 1780990-45-5) represents a multifaceted tool in modern drug discovery, bridging the gap between medicinal chemistry and materials science. Its adaptability and relevance to cutting-edge research ensure its continued prominence in scientific literature and industrial applications.